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impurities

  • 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide
    4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-i...
    • Cat. No.:
    • B192925
    • CAS No.:
    • 169280-56-2
    • Molecular Formula:
    • C20H29N3O3S
    • Molecular Weight:
    • 391.5 g/mol
    Description
    4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide is a metabolite of Darunavir.
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  • Diphenylacetyl chloride
    Diphenylacetyl chloride
    • Cat. No.:
    • B195547
    • CAS No.:
    • 1871-76-7
    • Molecular Formula:
    • C14H11ClO
    • Molecular Weight:
    • 230.69 g/mol
    Description
    Diphenylacetyl Chloride is a reagent used in the synthesis of β-lactam estrogen receptor antagonists promoting antiproliferative and anti-tubulin polymerizatiion activity.
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  • 4-Amino-5-bromo-2-methoxybenzoic acid
    4-Amino-5-bromo-2-methoxybenzoic acid
    • Cat. No.:
    • B194760
    • CAS No.:
    • 35290-97-2
    • Molecular Formula:
    • C8H8BrNO3
    • Molecular Weight:
    • 246.06 g/mol
    Description
    Bromopride Impurity C is an impurity of bromopride.
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  • Fenofibric Acid Methyl Ester
    Fenofibric Acid Methyl Ester
    • Cat. No.:
    • B194594
    • CAS No.:
    • 42019-07-8
    • Molecular Formula:
    • C18H17ClO4
    • Molecular Weight:
    • 332.8 g/mol
    Description
    An impurity of Fenofibrate. Fenofibrate is mainly used to reduce cholesterol levels in patients at risk of cardiovascular disease.
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  • 4-Aminobutanal
    4-Aminobutanal
    • Cat. No.:
    • B194337
    • CAS No.:
    • 4390-05-0
    • Molecular Formula:
    • C4H9NO
    • Molecular Weight:
    • 87.12 g/mol
    Description
    4-aminobutanal is an omega-aminoaldehyde that is butanal in which one of the hydrogens of the terminal methyl group has been replaced by an amino group. It has a role as an Escherichia coli metabolite and a mous...
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  • Gibbane-1,10-dicarboxylic acid, 2,4a-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,2beta,4aalpha,4bbeta,10beta)-
    Gibbane-1,10-dicarboxylic acid, 2,4a-dihydroxy-1-methyl...
    • Cat. No.:
    • B196257
    • CAS No.:
    • 468-44-0
    • Molecular Formula:
    • C19H24O5
    • Molecular Weight:
    • 332.4 g/mol
    Description
    Gibbane-1,10-dicarboxylic acid, 2,4a-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,2beta,4aalpha,4bbeta,10beta)- has been reported in Zea mays, Pinus sylvestris, and other organisms with data available....
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  • Methyl trityl ether
    Methyl trityl ether
    • Cat. No.:
    • B194599
    • CAS No.:
    • 596-31-6
    • Molecular Formula:
    • C20H18O
    • Molecular Weight:
    • 274.4 g/mol
    Description
    Methyl trityl ether is a useful research compound. Its molecular formula is C20H18O and its molecular weight is 274.4 g/mol. The purity is usually 95%.
    The exact mass of the compound Methyl trityl ether is ...
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  • (19R)-10,19-Diethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione
    (19R)-10,19-Diethyl-7,19-dihydroxy-17-oxa-3,13-diazapen...
    • Cat. No.:
    • B193278
    • CAS No.:
    • 647852-82-2
    • Molecular Formula:
    • C22H20N2O5
    • Molecular Weight:
    • 392.4 g/mol
    Description
    R-Enantiomer of SN-38. Used for making the bioconjugates and bifunctional isocyanate cross linking reagents.
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  • Triphenylcarbinol
    Triphenylcarbinol
    • Cat. No.:
    • B194598
    • CAS No.:
    • 76-84-6
    • Molecular Formula:
    • C19H16O
    • Molecular Weight:
    • 260.3 g/mol
    Description

    Uses of Triphenylmethanol

    Numerous derivatives of triphenylmethanol are important dyes. Triphenylmethanol forms a 1:1 molecular complex with triphenylphosphine. It is a particular the clathrate host of methanol and dimethyl sulfuroxide. It also creates clathrate inclusion complexes. It undergoes reduction to triphenylmethane by 9, l0-dihydro-10-methylacridine in the presence of perchloric acid. Triphenylmethanol was used in the synthesis of of the two-electron reduction product of pyrylogen.

    Triphenylmethanol (Zidovudine EP Impurity D) is triaryl methane derivative that acts as an anti-proliferative agent.It is a catalyst in the process of making the triarylmethane dyes, which are widely used in the market. It is employed to make triphenylmethane. It also serves as an antiproliferative drug. Additionally, it is employed in the production of a two-electron reduction products of the pyrylogen. Additionally it also reacts with triphenylphosphine to create a 1:1 molecular compound. It functions as a the clathrate host for methanol as well as dimethyl sulphoxide, and creates complexes with clathrate inclusion.">

    What is Triphenylmethanol?

    Triphenylmethanol (also called triphenylcarbinol or the TrOH) is an organic substance. It's a clear solid and is insoluble both petroleum and water ether, yet is well-soluble ...
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  • 1-(((2RS)-2-(2,4-Difluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole
    1-(((2RS)-2-(2,4-Difluorophenyl)oxiran-2-yl)methyl)-1H-...
    • Cat. No.:
    • B194804
    • CAS No.:
    • 86386-76-7
    • Molecular Formula:
    • C12H11F2N3O4S
    • Molecular Weight:
    • 237.21 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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